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Compound of Interest

Compound Name: 2,6-Dichloro bisphenol A-D12

Cat. No.: B12389756

Disclaimer: No official Safety Data Sheet (SDS) for 2,6-Dichloro bisphenol A-D12 is publicly
available. The information presented herein is compiled from various sources, including
chemical databases and safety data for structurally related compounds. This guide is intended
for research and development professionals and should be used for informational purposes
only. A thorough risk assessment should be conducted before handling this compound.

Section 1: Chemical and Physical Properties

2,6-Dichloro bisphenol A-D12 is a deuterated analog of 2,6-Dichloro bisphenol A. The
deuterium labeling makes it a useful internal standard for mass spectrometry-based
guantification of the parent compound and related substances.[1]
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Property Value Source

Molecular Formula C15HsD6Cl202 [2]

Molecular Weight 303.21 g/mol [2]

CAS Number 2739737-75-6 [2]
2-chloro-4-[2-(3-chloro-2,5,6-
trideuterio-4-

IUPAC Name [3]
hydroxyphenyl)propan-2-
yl]-3,5,6-trideuteriophenol
AKOS037645503, AS-6110,

Synonyms [3]
HY-150992S, CS-0566189

Solubility 10 mM in DMSO [2]

XLogP3 5.3 [3]

Section 2: Toxicological and Hazard Information

Specific toxicological data for 2,6-Dichloro bisphenol A-D12 is not available. The hazard

assessment is inferred from the parent compound, Bisphenol A (BPA), and its chlorinated

analogs. BPA is a known endocrine disruptor with reproductive and developmental toxicity.[4][5]

Chlorinated phenols can be corrosive and cause severe skin and eye damage.
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Hazard Class

Classification

Notes

Acute Toxicity

Data not available

Skin Corrosion/Irritation

Expected to be corrosive

Based on data for related

chlorinated phenols.

Serious Eye Damage/Irritation

Expected to cause serious eye

damage

Based on data for related

chlorinated phenols.

Endocrine Disruption

Potential endocrine disruptor

Based on the known properties

of Bisphenol A and its analogs.

[6]7]

Carcinogenicity

Data not available

Mutagenicity

Data not available

Reproductive Toxicity

Potential reproductive toxicant

Based on the known properties
of Bisphenol A.[4]

Section 3: Experimental Protocols and Applications

The primary application of 2,6-Dichloro bisphenol A-D12 is as an internal standard in

analytical chemistry, particularly for the quantification of Bisphenol A and its chlorinated

derivatives in various matrices using techniques like UPLC-MS/MS.[1]

General Workflow for Quantification using 2,6-Dichloro bisphenol A-D12 as an Internal

Standard:

extracted from the sample matrix.

Sample Preparation: The biological or environmental sample (e.g., urine, water) is collected.
Spiking: A known amount of 2,6-Dichloro bisphenol A-D12 is added to the sample.

Extraction: The analytes (including the native compound and the deuterated standard) are

Analysis: The extract is analyzed by a mass spectrometry-based method (e.g., LC-MS/MS).

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6387873/
https://patents.google.com/patent/CN112920060A/en
https://www.medchemexpress.com/bisphenol-a-d4.html
https://www.benchchem.com/product/b12389756?utm_src=pdf-body
https://artmolecule.fr/catalog/26-dichloro-bisphenol-d12
https://www.benchchem.com/product/b12389756?utm_src=pdf-body
https://www.benchchem.com/product/b12389756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Quantification: The concentration of the native analyte is determined by comparing its peak
area to the peak area of the known concentration of the internal standard.

General Workflow for Use as an Internal Standard
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Caption: Workflow for quantification using an internal standard.

Section 4: Potential Biological Pathways

There are no specific studies on the signaling pathways affected by 2,6-Dichloro bisphenol A-
D12. However, as a structural analog of Bisphenol A, it may interact with similar biological
targets. Bisphenol A is known to exert its endocrine-disrupting effects primarily through its
interaction with estrogen receptors.

Simplified Overview of Bisphenol A's Endocrine Disrupting Mechanism:
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BPA can bind to estrogen receptors (ERa and ERf3), mimicking the effects of endogenous
estrogens. This can lead to the activation or inhibition of estrogen-responsive genes, resulting
in the disruption of normal endocrine signaling.

Simplified BPA Endocrine Disruption Pathway
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Caption: Simplified mechanism of BPA endocrine disruption.

Section 5: Handling and Safety Precautions

Given the lack of a formal SDS, this compound should be handled with extreme caution in a
well-ventilated laboratory, preferably within a fume hood. The following personal protective
equipment (PPE) should be used:
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e Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Compatible chemical-resistant gloves.
o Skin and Body Protection: A lab coat and appropriate protective clothing.

In case of exposure, follow standard first-aid procedures and seek immediate medical
attention.

First Aid Measures:

Inhalation: Move the person to fresh air.

Skin Contact: Immediately wash with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.

Waste should be disposed of as hazardous chemical waste in accordance with local, state, and
federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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